Cas no 941951-47-9 (3-(1-ethyl-1H-indol-3-yl)-1-2-(1H-indol-3-ylsulfanyl)ethylurea)

• Product Name: 3-(1-ethyl-1H-indol-3-yl)-1-2-(1H-indol-3-ylsulfanyl)ethylurea
• CAS No: 941951-47-9
• MF: C₂₁H₂₂N₄OS
• MW: 378.490582942963
• CID: 5506113
• Update Time: 2025-08-05

3-(1-ethyl-1H-indol-3-yl)-1-2-(1H-indol-3-ylsulfanyl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethylindol-3-yl)-3-[2-(1H-indol-3-ylsulfanyl)ethyl]urea
• 3-(1-ethyl-1H-indol-3-yl)-1-2-(1H-indol-3-ylsulfanyl)ethylurea

• Inchi： 1S/C21H22N4OS/c1-2-25-14-18(15-7-4-6-10-19(15)25)24-21(26)22-11-12-27-20-13-23-17-9-5-3-8-16(17)20/h3-10,13-14,23H,2,11-12H2,1H3,(H2,22,24,26)
• InChI Key： CYTWGFOVOUSEMX-UHFFFAOYSA-N
• SMILES： N(C1C2=C(N(CC)C=1)C=CC=C2)C(NCCSC1C2=C(NC=1)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 3-(1-ethyl-1H-indol-3-yl)-1-2-(1H-indol-3-ylsulfanyl)ethylurea

3-(1-Ethyl-1H-indol-3-yl)-1-[2-(1H-indol-3-ylsulfanyl)ethyl]urea: A Comprehensive Overview

The compound 3-(1-Ethyl-1H-indol-3-yl)-1-[2-(1H-indol-3-ylsulfanyl)ethyl]urea, identified by the CAS registry number 941951-47-9, is a complex organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound belongs to the class of ureas, which are widely studied for their diverse biological activities. The molecule features two indole moieties, one of which is substituted with an ethyl group, while the other is connected via a sulfanyl (thioether) linkage. These structural elements contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of indole-containing compounds in medicinal chemistry. Indole, a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring, is a common scaffold in natural products and synthetic drugs. The presence of two indole groups in this compound suggests potential synergistic effects, making it a promising candidate for further investigation. Researchers have explored the role of such compounds in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial activities.

The sulfanyl group in the molecule plays a crucial role in modulating its pharmacokinetic properties. Sulfur-containing compounds are known for their ability to enhance bioavailability and stability, which are critical factors in drug design. Recent advancements in computational chemistry have allowed scientists to predict the binding affinity of this compound to various protein targets, providing insights into its potential therapeutic applications.

One of the most intriguing aspects of this compound is its synthetic versatility. The molecule can be synthesized through a variety of routes, including nucleophilic substitution and coupling reactions. Researchers have optimized these methods to achieve higher yields and better purity, ensuring that the compound is readily available for further studies. The use of microwave-assisted synthesis has also been explored, offering a faster and more efficient approach compared to traditional methods.

In terms of biological activity, this compound has shown promising results in preliminary assays. For instance, it has demonstrated moderate inhibitory activity against certain kinases, which are key enzymes involved in cell signaling pathways. This suggests that it could be developed into a lead compound for targeted therapies. Additionally, studies on its cytotoxicity have revealed selective toxicity towards cancer cells, indicating its potential as an anticancer agent.

Another area of interest is the compound's ability to act as a scaffold for further functionalization. By modifying the substituents on the indole rings or altering the sulfanyl group, researchers can explore a wide range of structural analogs with varying biological activities. This approach has been successfully employed in drug discovery programs targeting diverse disease states.

From an environmental perspective, the synthesis and handling of this compound must adhere to strict safety protocols. Although it is not classified as a hazardous chemical under current regulations, proper precautions should be taken to minimize exposure and ensure safe handling practices.

In conclusion, 3-(1-Ethyl-1H-indol-3-yl)-1-[2-(1H-indol-3-ylsulfanyl)ethyl]urea represents an exciting advancement in organic chemistry with significant potential for therapeutic applications. Its unique structure, coupled with recent research findings, positions it as a valuable tool in drug discovery efforts. As ongoing studies continue to unravel its full potential, this compound is poised to make meaningful contributions to the field of medicinal chemistry.